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Compound of Interest

Compound Name: Dimesna-d8

Cat. No.: B13715549 Get Quote

Essential Safety and Handling Guide for Dimesna-d8
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Dimesna-d8. The following procedural guidance is intended to ensure the safe operational

use and disposal of this compound, fostering a secure laboratory environment.

Hazard Identification and Classification
Dimesna-d8 is the deuterated form of Dimesna. While a specific Safety Data Sheet (SDS) for

Dimesna-d8 is not readily available, the safety profile is expected to be comparable to that of

Dimesna. The Globally Harmonized System (GHS) classification for Dimesna indicates

potential health and environmental hazards.
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[2]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1

H400: Very toxic to aquatic

life[2]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Dimesna-d8 to minimize exposure

risk. The following table outlines the recommended PPE.
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Body Part PPE Recommendation
Rationale and Best
Practices

Hands
Double gloving with nitrile

gloves is recommended.

While specific breakthrough

times for Dimesna-d8 are not

available, nitrile gloves

generally offer good resistance

to a range of chemicals.

Immediately replace gloves if

they become contaminated.

Eyes/Face

ANSI-approved safety glasses

with side shields or safety

goggles are mandatory. A face

shield should be worn when

there is a risk of splashing.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Body

A fully buttoned laboratory

coat, preferably a chemical-

resistant gown, should be

worn.

Provides a barrier against skin

contact and contamination of

personal clothing.

Respiratory

Use in a well-ventilated area. If

handling powders or creating

aerosols, a NIOSH-approved

respirator may be necessary.

Dimesna may cause

respiratory irritation.

Engineering controls such as a

fume hood are the primary

means of exposure control.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and environmental

protection.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of Dimesna-d8 from

receipt to disposal.
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Safe Handling Workflow for Dimesna-d8

Preparation

Handling

Cleanup and Disposal

Storage

Receiving and Inspection

Don Appropriate PPE

Verify container integrity

Prepare Well-Ventilated Workspace

Ensure engineering controls are active

Aliquotting and Weighing

Minimize dust/aerosol generation

Solution Preparation

Use appropriate solvent

Store in a Tightly Sealed Container

After use

Experimental Use

Follow experimental protocol

Decontaminate Workspace

After experiment completion

Segregate Waste

Contaminated PPE, glassware, etc.

Dispose of Waste via Approved Channels

Follow institutional guidelines

Long-term Storage at -20°C

Protect from light and moisture

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Dimesna-d8.
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Storage
Proper storage is crucial to maintain the integrity and stability of Dimesna-d8. Deuterated

compounds can be sensitive to temperature, light, and humidity.

Short-term: May be stored at room temperature for brief periods.

Long-term: Recommended storage is at -20°C in a tightly sealed container to prevent

moisture absorption.

Protection: Store in a light-resistant container to prevent degradation.

Spill Management
In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate

PPE, absorb the spill with an inert material and place it in a sealed container for disposal.

Clean the spill area thoroughly with a suitable solvent.

Disposal Plan
All waste containing Dimesna-d8, including contaminated PPE and experimental materials,

must be treated as hazardous chemical waste.

Segregation: Collect waste in clearly labeled, sealed containers.

Disposal: Dispose of waste through your institution's hazardous waste management

program. Do not dispose of it down the drain or in regular trash. While deuterium is not

radioactive, the chemical properties of Dimesna-d8 necessitate its disposal as chemical

waste. For larger quantities, consider the possibility of deuterium recovery and recycling

through specialized services, if available and economically viable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Dimesna-
d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13715549#personal-protective-equipment-for-
handling-dimesna-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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